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Application Notes and Protocols for
Promethium-147
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for working with Promethium-

147 (Pm-147), a beta-emitting radionuclide. The information is intended to guide laboratory

personnel in the safe and effective use of this isotope in research and development settings.

Introduction to Promethium-147
Promethium-147 is a man-made radioactive isotope with a half-life of 2.62 years.[1][2] It

decays by emitting beta particles with a maximum energy of 0.224 MeV and an average energy

of approximately 62 keV.[2] This low-energy beta emission, with negligible accompanying

gamma radiation, makes it a valuable tool in various applications, including nuclear batteries

(betavoltaics) and thickness gauging.[2][3][4] However, its radioactive nature necessitates strict

adherence to safety protocols to minimize exposure and prevent contamination.

Radiological Safety and Hazard Data
Proper management of the risks associated with Pm-147 requires a thorough understanding of

its radiological properties and associated hazards.
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Radiological Characteristics
Property Value Reference

Half-life 2.62 years [1][2]

Primary Emission Beta Particles [1]

Maximum Beta Energy 0.224 MeV [2]

Average Beta Energy ~62 keV [2]

Gamma Emission Negligible [2]

Shielding Requirements
The low-energy beta particles emitted by Pm-147 are relatively easy to shield. However,

interaction with high atomic number (high-Z) materials can produce Bremsstrahlung X-rays, a

form of secondary radiation. Therefore, a low atomic number material is recommended as the

primary shield.
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Shielding Material
Required
Thickness

Notes Reference

Plastic (e.g., Acrylic,

Polystyrene)
~0.2 mm

Sufficient to absorb all

beta particles.
[1]

Aluminum
See Beta Particle

Transmission Data

Low-Z material

suitable for primary

shielding.

[5]

Iron
See Beta Particle

Transmission Data

Higher-Z material,

may produce some

Bremsstrahlung.

[5]

Lead
Not Recommended as

Primary Shield

High-Z material, will

produce significant

Bremsstrahlung. If

used, it should be as a

secondary shield

outside a low-Z

primary shield.

Beta Particle Transmission Data
The following table summarizes the transmission of Pm-147 beta particles through various

thicknesses of aluminum and iron. This data can be used to estimate the effectiveness of

shielding.
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Absorber Thickness
(mg/cm²)

Aluminum Transmission
(%)

Iron Transmission (%)

0 100 100

5 55.3 52.1

10 30.6 27.2

15 16.9 14.2

20 9.3 7.4

25 5.1 3.9

30 2.8 2.0

35 1.6 1.1

40 0.9 0.6

45 0.5 0.3

50 0.3 0.2

Data extrapolated from graphical representations in cited literature.[5]

Regulatory Exposure Limits
Adherence to regulatory dose limits is mandatory. The following limits are provided for

guidance and may vary by jurisdiction.

Exposure Limit Value Reference

Annual Limit on Intake (ALI) -

Inhalation
7,400,000 Bq (200 µCi) [6]

Annual Limit on Intake (ALI) -

Oral Ingestion
1,850,000 Bq (50 µCi) [6]

Derived Air Concentration

(DAC)
148,000 Bq/m³ (4 µCi/m³) [6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://inis.iaea.org/records/b4sk2-4ps56/files/30009224.pdf?download=1
https://www.alabamapublichealth.gov/radiation/assets/basic-rad-pem.pdf
https://www.alabamapublichealth.gov/radiation/assets/basic-rad-pem.pdf
https://www.alabamapublichealth.gov/radiation/assets/basic-rad-pem.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Handling and Safety Protocols
The ALARA Principle
All work with Pm-147 must adhere to the ALARA (As Low As Reasonably Achievable) principle.

This involves minimizing exposure through the integrated use of time, distance, and shielding.

Personal Protective Equipment (PPE)
The minimum required PPE for handling unsealed Pm-147 sources is:

Laboratory Coat: Worn fully fastened.

Safety Glasses: With side shields.

Disposable Gloves: Two pairs are recommended, with the outer pair changed frequently.

Closed-toe Shoes

Designated Work Area
All work with unsealed Pm-147 should be conducted in a designated and properly labeled

radioactive materials work area.

The work surface should be covered with absorbent paper with a plastic backing.

All equipment used for Pm-147 work should be dedicated and clearly labeled.

Experimental Protocols
The following are example protocols for common research applications of Promethium-147.

These should be adapted to specific laboratory conditions and approved by the institution's

Radiation Safety Officer (RSO).

Protocol for Preparation of an Unsealed Pm-147 Source
for Betavoltaic Cell Testing
This protocol describes the preparation of a thin-film Pm-147 source on a substrate for use in a

betavoltaic device.
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Materials:

Promethium-147 chloride (¹⁴⁷PmCl₃) solution of known activity concentration.

Substrate (e.g., 4H-SiC betavoltaic cell).[7]

Micropipette and tips.

Hot plate.

Fume hood.

Shielded container for source transport.

Pancake GM survey meter.

Procedure:

Preparation:

Don all required PPE.

Set up the work area in a certified fume hood.

Place the substrate on the hot plate.

Perform a pre-work survey of the area to establish background radiation levels.

Source Deposition:

Using a micropipette, carefully dispense a small, known volume (e.g., 2 µL) of the

¹⁴⁷PmCl₃ solution onto the center of the substrate.[7]

Turn on the hot plate to a low temperature (e.g., 125-150 °C) to gently evaporate the

solvent.[7]

Repeat the deposition and drying steps until the desired total activity is reached.

Post-Deposition:
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Allow the source to cool completely.

Survey the source with a pancake GM detector to confirm the presence of radioactivity.

Carefully place the source in a shielded container for transport to the testing apparatus.

Cleanup:

Dispose of all contaminated materials (pipette tips, absorbent paper) in the designated

radioactive waste container.

Perform a thorough survey of the work area, equipment, and yourself to check for

contamination.

Decontaminate any areas found to be above background levels.

Protocol for Thickness Measurement using a Beta-
Backscatter Gauge with a Pm-147 Source
This protocol outlines the general procedure for using a beta-backscatter gauge equipped with

a sealed Pm-147 source to measure the thickness of a thin coating.

Materials:

Beta-backscatter thickness gauge with a sealed Pm-147 source.

Calibration standards of known thickness.

Sample to be measured.

Personal dosimeters (body and ring).

Procedure:

Instrument Setup and Calibration:

Ensure the beta-backscatter gauge is functioning correctly and has a valid calibration

certificate.
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Perform a source check as per the manufacturer's instructions.

Calibrate the instrument using a set of standards that bracket the expected thickness of

the sample.

Measurement:

Place the sample in the measurement position of the gauge.

Initiate the measurement sequence according to the instrument's operating manual.

Record the thickness reading.

Repeat the measurement at multiple points on the sample to ensure uniformity.

Post-Measurement:

Return the source to its shielded storage position.

Perform a survey of the work area to ensure no contamination.

Log the use of the radioactive source as required by your institution's policies.

Contamination Control and Decontamination
Regular monitoring for contamination is crucial when working with unsealed sources of Pm-

147.

Contamination Surveys
Surveys should be performed at the end of each experiment and at a frequency determined by

the RSO. A pancake GM detector is the instrument of choice for detecting Pm-147

contamination.[1]

Procedure:

Perform an operational check of the survey meter (battery and source check).

Measure the background radiation level in an uncontaminated area.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://case.edu/ehs/sites/default/files/2024-06/Pm147.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hold the probe approximately 1 cm from the surface being surveyed.

Move the probe slowly and systematically over the area, listening for changes in the count

rate.

Any reading greater than twice the background level should be considered potential

contamination and further investigated with a wipe test.

Decontamination Procedure
In the event of personnel or area contamination, the following steps should be taken:

Personnel Decontamination:

Remove any contaminated clothing.

Wash the affected skin area with lukewarm water and mild soap. Do not abrade the skin.

[6]

Rinse thoroughly and re-survey.

If contamination persists, repeat the washing procedure.

Notify the RSO immediately.

Area Decontamination:

Alert others in the area and restrict access.

Cover liquid spills with absorbent paper.

Wearing appropriate PPE, clean the contaminated area from the outside in using a

decontamination solution or soap and water.

Place all contaminated cleaning materials in a designated radioactive waste bag.

Re-survey the area to confirm that contamination has been removed.
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Waste Disposal
All waste contaminated with Pm-147 must be disposed of as radioactive waste in accordance

with institutional and regulatory requirements.

Solid Waste: Includes gloves, absorbent paper, and other disposable items. Place in a

clearly labeled, durable container lined with a plastic bag.

Liquid Waste: Must be stored in a labeled, leak-proof container. Do not dispose of liquid

radioactive waste down the sanitary sewer unless specifically authorized by the RSO.

Sharps: Needles, syringes, and other sharp objects must be placed in a puncture-resistant

container labeled for radioactive sharps.

Emergency Procedures
In the event of a major spill, fire, or other emergency involving Pm-147:

Stop: Stop work immediately.

Warn: Alert others in the vicinity.

Isolate: Secure the area to prevent entry.

Notify: Contact the RSO and emergency services as appropriate.

Monitor: Assemble in a safe location to be monitored for contamination.

Visualizations
Workflow for Handling Unsealed Promethium-147
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Preparation Phase

Experimental Phase

Post-Experimental Phase

Don PPE
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Conduct Experiment
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Caption: General workflow for experiments involving unsealed Promethium-147.
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Spill Response Logic Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b1207039?utm_src=pdf-custom-synthesis
https://case.edu/ehs/sites/default/files/2024-06/Pm147.pdf
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=1654&context=utk_gradthes
https://www.kns.org/files/pre_paper/46/21A-044-Carla-Daruich-de-Souza.pdf
https://www.atigauge.com/how-html/
https://inis.iaea.org/records/b4sk2-4ps56/files/30009224.pdf?download=1
https://www.alabamapublichealth.gov/radiation/assets/basic-rad-pem.pdf
https://apps.dtic.mil/sti/trecms/pdf/AD1134455.pdf
https://www.benchchem.com/product/b1207039#handling-and-safety-protocols-for-working-with-promethium-147
https://www.benchchem.com/product/b1207039#handling-and-safety-protocols-for-working-with-promethium-147
https://www.benchchem.com/product/b1207039#handling-and-safety-protocols-for-working-with-promethium-147
https://www.benchchem.com/product/b1207039#handling-and-safety-protocols-for-working-with-promethium-147
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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